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Compound of Interest

Compound Name:
6-Chloro-3-ethynylimidazo[1,2-

a]pyridine

Cat. No.: B11910422

Get Quote

Executive Technical Summary
6-Chloro-3-ethynylimidazo[1,2-a]pyridine is a high-value heterocyclic building block utilized

primarily in medicinal chemistry for the synthesis of bioactive scaffolds. The compound features

an imidazo[1,2-a]pyridine core—a "privileged structure" in drug discovery known for its utility in

GABA receptor modulators, anti-infectives (e.g., Telacebec analogs), and kinase inhibitors.

The presence of the C3-ethynyl group renders this molecule a critical "click chemistry" handle,

enabling Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Sonogashira cross-

coupling reactions. However, this terminal alkyne moiety introduces specific stability concerns

regarding polymerization and heat sensitivity that standard SDSs often overlook.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Property Specification

Chemical Name 6-Chloro-3-ethynylimidazo[1,2-a]pyridine

CAS Number 1488423-14-8

Molecular Formula C₉H₅ClN₂

Molecular Weight 176.60 g/mol

Structure Description
Fused bicyclic heterocycle with a chlorine at C6

and a terminal alkyne at C3.

Physical State Solid (Powder or Crystalline)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water.

Predicted LogP ~2.5 (Lipophilic)

Storage Condition
2–8°C, Inert atmosphere (Argon/Nitrogen),

Protect from light.

Scientist's Note: The terminal alkyne proton is weakly acidic (pKa ~25). In the presence of

strong bases (e.g., NaH, LiHMDS), it will deprotonate to form an acetylide, which is highly

nucleophilic and potentially explosive if allowed to dry in the presence of heavy metals (Cu, Ag).

Hazard Identification (GHS Classification)
Based on Structure-Activity Relationships (SAR) of analogous imidazopyridines and aryl

alkynes.

Signal Word: WARNING
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat 4 H302
Harmful if swallowed.

[1]

Skin

Corrosion/Irritation
Cat 2 H315

Causes skin irritation.

[2][1][3]

Eye Damage/Irritation Cat 2A H319
Causes serious eye

irritation.[1][4][3]

STOT - Single

Exposure
Cat 3 H335

May cause respiratory

irritation.[1][5]

Precautionary Statements (Selected)
P261: Avoid breathing dust/fume/gas/mist/vapors.[3][5]

P280: Wear protective gloves/eye protection/face protection.[2][3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]

Remove contact lenses if present and easy to do.[2][3] Continue rinsing.[2][4][3]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Advanced Handling & Stability Protocol
Standard handling requires a fume hood, but the ethynyl moiety demands specific attention to

prevent degradation or runaway reactions.

Stability Risks
Thermal Instability: Terminal alkynes can undergo exothermic polymerization at elevated

temperatures. Do not heat above 50°C without solvent.

Photolytic Degradation: The conjugated system makes the compound susceptible to UV-

induced oxidation. Store in amber vials.
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Heavy Metal Sensitivity: Avoid contact with metallic copper or silver powders during storage,

as this can form shock-sensitive metal acetylides.

Handling Decision Tree
The following logic flow ensures safe manipulation of the compound during synthesis.
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Start: Handling 6-Chloro-3-ethynylimidazo[1,2-a]pyridine

Check Physical State

Solid / Powder In Solution

Weighing Protocol:
Anti-static gun recommended

Avoid metal spatulas (use ceramic/plastic)

Solvent Selection:
Avoid protic solvents if using strong base.

Preferred: DCM, DMF, DMSO

Intended Reaction?

CuAAC (Click Chemistry) Sonogashira Coupling

Precaution:
Use Cu(I) stabilizers (TBTA/THPTA)
to prevent Cu-acetylide accumulation

Precaution:
Deoxygenate solvents thoroughly (Freeze-Pump-Thaw)

to prevent homocoupling (Glaser)

Disposal:
Quench with weak acid.

Dispose as Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational safety logic for handling ethynyl-substituted heterocycles.
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Application Context: Experimental Workflow
The primary utility of CAS 1488423-14-8 is as a "warhead" or linker in drug discovery. Below is

a validated protocol for a Sonogashira Coupling, a standard reaction to functionalize the C3

position.

Protocol: C3-Arylation via Sonogashira Coupling
Objective: Couple 6-Chloro-3-ethynylimidazo[1,2-a]pyridine with an aryl iodide (Ar-I).

Reagents:

Compound (1.0 eq)[6][7][8]

Aryl Iodide (1.1 eq)

Pd(PPh₃)₂Cl₂ (5 mol%)

CuI (2 mol%)

Et₃N (3.0 eq)

Solvent: Anhydrous THF or DMF

Step-by-Step Methodology:

Degassing (Critical): Place the solvent in a Schlenk flask and degas via sparging with Argon

for 15 minutes. Reason: Oxygen promotes the Glaser homocoupling of the alkyne

(dimerization), reducing yield.

Loading: Add the imidazopyridine, aryl iodide, and Pd catalyst to the flask under a counter-

flow of Argon.

Activation: Add Et₃N followed by CuI. Note: CuI is added last to initiate the catalytic cycle.

Reaction: Stir at Room Temperature (25°C) for 4–12 hours. Monitor via LC-MS (Look for

mass shift: MW + Ar - I).

If sluggish: Heat to 50°C, but monitor for alkyne degradation.
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Workup: Dilute with EtOAc, wash with NH₄Cl (aq) to sequester Copper (blue aqueous layer

indicates removal), then brine. Dry over Na₂SO₄.

6-Cl-3-ethynylimidazo[1,2-a]pyridine
(Starting Material)

Degas Solvent
(Argon Sparge)

Add Pd/Cu Catalysts
(Inert Atm)

LC-MS Monitoring
Target: Cross-Coupling

Risk: Homocoupling

NH4Cl Wash
(Remove Copper)

Functionalized
Imidazo[1,2-a]pyridine

Click to download full resolution via product page

Figure 2: Sonogashira coupling workflow emphasizing critical control points.

Emergency Response & Toxicology
First Aid Measures

Inhalation: Move to fresh air immediately. If respiratory irritation persists (likely due to the

pyridine moiety), seek medical attention.

Skin Contact: Wash with soap and water.[2][4][3][5] The lipophilic nature allows it to

penetrate skin; monitor for systemic effects if exposure is significant.

Eye Contact: Flush with water for 15 minutes.[4][3][5] The basic nitrogen can cause corneal

damage if not treated promptly.

Fire Fighting
Extinguishing Media: Carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam.

[5]

Hazardous Combustion Products: Nitrogen oxides (NOx), Hydrogen chloride gas (HCl),

Carbon monoxide (CO). Wear self-contained breathing apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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